Cas no 1105246-99-8 (1-(2-methoxyphenyl)-3-(4-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}phenyl)urea)

• Product Name: 1-(2-methoxyphenyl)-3-(4-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}phenyl)urea
• CAS No: 1105246-99-8
• MF: C₂₁H₁₈N₄O₃S
• MW: 406.457623004913
• CID: 6142354
• PubChem ID: 44117860
• Update Time: 2025-07-17

1-(2-methoxyphenyl)-3-(4-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-3-(4-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}phenyl)urea
• 1-(2-methoxyphenyl)-3-(4-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}phenyl)urea
• F5244-0212
• 1105246-99-8
• VU0638608-1
• 1-(2-methoxyphenyl)-3-(4-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)urea
• 1-(2-methoxyphenyl)-3-[4-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)phenyl]urea
• AKOS024502412

• Inchi： 1S/C21H18N4O3S/c1-13-11-19(26)25-17(12-29-21(25)22-13)14-7-9-15(10-8-14)23-20(27)24-16-5-3-4-6-18(16)28-2/h3-12H,1-2H3,(H2,23,24,27)
• InChI Key： HBUQFKMRRHXFRM-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)NC(NC2C=CC=CC=2OC)=O)N2C(C=C(C)N=C12)=O

Computed Properties

• Exact Mass: 406.10996162g/mol
• Monoisotopic Mass: 406.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-methoxyphenyl)-3-(4-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}phenyl)urea

Comprehensive Analysis of 1-(2-methoxyphenyl)-3-(4-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}phenyl)urea (CAS No. 1105246-99-8)

The compound 1-(2-methoxyphenyl)-3-(4-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}phenyl)urea, identified by its CAS No. 1105246-99-8, is a synthetic organic molecule with a unique structural framework. This urea derivative incorporates a thiazolopyrimidine core, which is known for its diverse biological activities. The presence of a methoxyphenyl group and a thiazolo[3,2-a]pyrimidin-5-one moiety makes this compound particularly interesting for researchers in medicinal chemistry and drug discovery. Its molecular formula and weight, along with its precise stereochemistry, contribute to its potential applications in various scientific fields.

In recent years, the demand for novel heterocyclic compounds like 1-(2-methoxyphenyl)-3-(4-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}phenyl)urea has surged due to their potential therapeutic properties. The thiazolopyrimidine scaffold, in particular, has garnered attention for its role in modulating enzymatic pathways and receptor interactions. Researchers are actively exploring its applications in targeting specific cellular mechanisms, which aligns with the growing interest in personalized medicine and targeted therapies. This compound's unique structure positions it as a promising candidate for further investigation in preclinical studies.

The synthesis of CAS No. 1105246-99-8 involves multi-step organic reactions, including condensation and cyclization processes. The methoxyphenyl group is introduced to enhance the compound's solubility and bioavailability, while the thiazolo[3,2-a]pyrimidin-5-one core provides a rigid framework for molecular interactions. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent requirements for research and development purposes.

From a pharmacological perspective, 1-(2-methoxyphenyl)-3-(4-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}phenyl)urea exhibits promising activity in preliminary assays. Its ability to interact with specific protein targets has been documented in recent studies, making it a subject of interest for academic and industrial researchers alike. The compound's mechanism of action is believed to involve the inhibition of key signaling pathways, which could have implications for treating various conditions. However, further studies are needed to fully elucidate its therapeutic potential and safety profile.

The growing interest in thiazolopyrimidine-based compounds is reflected in the increasing number of publications and patents filed in this area. CAS No. 1105246-99-8 represents a valuable addition to this expanding library of bioactive molecules. Its structural features, such as the urea linkage and the methoxyphenyl substituent, offer opportunities for chemical modifications to optimize its properties. Researchers are also exploring its potential as a scaffold for designing derivatives with enhanced selectivity and efficacy.

In the context of current trends, the compound aligns with the broader focus on small-molecule therapeutics and precision medicine. The rise of computational drug design and AI-driven molecular modeling has further accelerated the exploration of compounds like 1-(2-methoxyphenyl)-3-(4-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}phenyl)urea. These technologies enable researchers to predict binding affinities and optimize molecular structures more efficiently, reducing the time and cost associated with traditional drug discovery methods.

Environmental and regulatory considerations are also paramount when working with synthetic compounds. CAS No. 1105246-99-8 is handled under strict laboratory conditions to ensure safety and compliance with international guidelines. Proper storage, disposal, and handling protocols are followed to minimize any potential risks. The compound's stability under various conditions is routinely assessed to guarantee its suitability for long-term studies.

In summary, 1-(2-methoxyphenyl)-3-(4-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}phenyl)urea (CAS No. 1105246-99-8) is a chemically intriguing molecule with significant potential in biomedical research. Its unique combination of a thiazolopyrimidine core and urea functionality makes it a versatile candidate for further exploration. As the scientific community continues to uncover its properties and applications, this compound is poised to play a pivotal role in advancing our understanding of molecular interactions and therapeutic development.